5-(4-Chloroanilino)-3-oxo-4-isothiazolecarbonitrile

• Molecular Formula: C10H6ClN3OS
• Molecular Weight: 251.69 g/mol
• IUPAC Name: 5-(4-chloroanilino)-3-oxo-1,2-thiazole-4-carbonitrile
• InChI: InChI=1S/C10H6ClN3OS/c11-6-1-3-7(4-2-6)13-10-8(5-12)9(15)14-16-10/h1-4,13H,(H,14,15)
• InChI Key: FTFJWXKUFGYKLO-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NC2=C(C(=O)NS2)C#N)Cl
• solubility: 37.8 [ug/mL]

Description

5-(4-chloroanilino)-3-oxo-4-isothiazolecarbonitrile is a substituted aniline.

Scientific Research Applications

Antiviral Properties

5-(4-Chloroanilino)-3-oxo-4-isothiazolecarbonitrile and its derivatives have demonstrated significant antiviral activities. These compounds, particularly isothiazole derivatives, have been effective against various viruses, including human rhinovirus, enteroviruses, and even HIV. Their mechanism of action often involves inhibiting early stages of viral replication, making them potential candidates for antiviral drug development (Romani et al., 2015); (Cutrì et al., 2002); (Cutrì et al., 2004).

Chemical Properties and Synthesis

These compounds also show promise due to their unique chemical properties. Studies have explored their structural, topological, and vibrational properties, providing insights into their behavior in different media. Such understanding is crucial for predicting reactivity and designing compounds with improved efficacy (Crenshaw & Partyka, 1970); (Ioannidou & Koutentis, 2011).

Anticancer Potential

Some derivatives of 5-(4-Chloroanilino)-3-oxo-4-isothiazolecarbonitrile have shown potential in anticancer research. These compounds have displayed growth inhibitory and cytostatic activities against various cancer cell lines, indicating their potential as frameworks for developing new anticancer drugs (Kachaeva et al., 2018).

Other Applications

The synthesis and reactivity of these compounds have been studied extensively, offering pathways to new heterocyclic compounds. This research contributes to the development of novel synthetic methods and the discovery of new molecules with diverse applications (Christoforou et al., 2006).